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For Researchers, Scientists, and Drug Development Professionals

Introduction
Accurate and reliable water quality data is paramount in research, scientific studies, and

various stages of drug development. The YSI EXO2 sonde is a powerful tool for multiparameter

water quality monitoring, but the integrity of the data it produces is directly dependent on proper

and regular sensor calibration.[1][2] These application notes provide detailed protocols for the

calibration of key EXO2 sensors to ensure the highest quality data for your critical applications.

General Preparatory Protocol
A successful calibration begins with proper preparation of the sonde and workspace. An

organized environment and correctly functioning equipment are essential for efficient and

accurate calibration.[2]

Materials Required:

YSI EXO2 Sonde with installed sensors

Computer with KOR Software installed

EXO USB adapter or Bluetooth connection

Clean, lint-free cloths
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Sensor cleaning brush

4 fresh D-cell batteries

Calibration cup[3]

Appropriate calibration standards for each sensor

Deionized (DI) water for rinsing

Krytox grease for O-rings[2]

Pre-Calibration Checklist:

Workspace Organization: Ensure a clean and organized workspace with all necessary

materials readily accessible.

Battery Check and Replacement: Remove the battery cap using the EXO tool, replace the

four D-cell batteries, and inspect and clean the O-rings before securely replacing the cap.[2]

[4]

Sensor Inspection and Cleaning: Remove the calibration cup and sensor guard.[4] Inspect

each sensor for debris or fouling and clean gently with a soft brush and deionized water.[2]

Ensure the hole in the temperature/conductivity sensor is clear.[2]

Software Connection: Connect the EXO2 sonde to a computer running KOR software via a

USB adapter or Bluetooth.[2][5] Launch the software and establish a connection with the

sonde.

Sensor Recognition: Verify that all installed sensors are correctly recognized by the KOR

software.

Diagram: General Calibration Workflow
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Caption: General workflow for EXO2 sonde sensor calibration.
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Sensor-Specific Calibration Protocols
The recommended order for multi-sensor calibration is generally:

Conductivity

pH

Dissolved Oxygen

Turbidity

This order minimizes the potential for cross-contamination of calibration solutions.

Conductivity Sensor Calibration
Conductivity calibration is a single-point calibration performed using a standard solution with a

conductivity value close to that expected in the field.[2] For seawater applications, a 50,000

µS/cm standard is commonly used.[2]

Experimental Protocol:

Rinsing: Thoroughly rinse the sensors and calibration cup with a small amount of the

conductivity standard solution three times to remove any residual contaminants.[2]

Immersion: Fill the calibration cup with fresh conductivity standard, ensuring the conductivity

and temperature sensor is fully submerged.[2]

Software Navigation: In the KOR software, navigate to the "Calibration" menu and select

"Conductivity," then "SpCond µS/cm".[2]

Calibration: Enter the precise value of the calibration standard from the bottle label. Allow the

readings to stabilize. Once stable, click "Apply" to accept the calibration.[4]

Verification: Record the pre- and post-calibration values.

Quantitative Data Summary: Conductivity Calibration
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Parameter Typical Value/Range

Calibration Standard
1,000 µS/cm (freshwater) or 50,000 µS/cm

(seawater)[2][4]

Wiped Cell Constant 0.469/cm ± 0.05

Non-Wiped Cell Constant 5.1/cm ± 10%

Pre-Calibration Reading Should be recorded for sensor drift analysis

Post-Calibration Reading
Should match the standard value after

calibration

pH Sensor Calibration
The pH sensor calibration is typically a two or three-point process to ensure accuracy across a

range of pH values.[2][6] Commonly used buffers are pH 7, 10, and 4.[2][4] It is crucial to note

that the pH of buffer solutions is temperature-dependent.[2]

Experimental Protocol:

First Point (pH 7):

Rinse the sensors and calibration cup with pH 7.00 buffer.

Fill the cup with fresh pH 7.00 buffer.

In the KOR software, navigate to the "Calibration" menu and select "pH."

Select a 2-point or 3-point calibration.[2][4]

Enter the temperature-corrected pH value from the buffer bottle's label.[2]

Once the reading stabilizes, click "Apply."[2]

Second Point (pH 10 or 4):

Rinse the sensors and cup thoroughly with deionized water and then with the next buffer

solution (e.g., pH 10.00).
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Fill the cup with the fresh buffer.

Enter the temperature-corrected pH value.

Once the reading stabilizes, click "Apply."

Third Point (if applicable): Repeat the rinsing and calibration process for the third buffer.

Completion: After the final point is accepted, the software will display the calibration

summary.

Quantitative Data Summary: pH Calibration

Parameter Typical Value/Range

Calibration Standards pH 7.00, 10.00, and/or 4.00 buffers[2][4]

Delta Slope (7 to 10) -165 to -180 mV (± 50 mV)

Delta Slope (7 to 4) 165 to 180 mV (± 50 mV)

mV per Decade 55 – 60 pH/mV

Pre-Calibration Readings Record mV values for each buffer

Post-Calibration Readings
Should match the temperature-corrected pH

values

Optical Dissolved Oxygen (ODO) Sensor Calibration
The ODO sensor is typically calibrated using a 1-point calibration in a water-saturated air

environment.[2] A 2-point calibration, which includes a zero-oxygen solution, is generally not

required unless high accuracy at very low DO levels is necessary.[7][8]

Experimental Protocol:

Preparation: Place a small amount (about ½ inch) of water in the bottom of the calibration

cup.[2]
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Placement: Place the sonde into the calibration cup, ensuring the ODO sensor is not

submerged in the water. Do not screw the collar on tightly, as the sensor needs to be at

atmospheric pressure.[2]

Software Navigation: In the KOR software, go to the "Calibration" menu, select "ODO," and

then "% saturation."[2]

Barometric Pressure: Obtain the current local barometric pressure and enter it into the

software.[2]

Calibration: Allow the sensor readings to stabilize in the water-saturated air. Once stable,

click "Complete."[2]

Quantitative Data Summary: Dissolved Oxygen Calibration

Parameter Typical Value/Range

Calibration Environment 100% water-saturated air[2]

Barometric Pressure
Must be accurately entered for correct

calibration[2]

DO Gain 0.85 - 1.15

Pre-Calibration Reading Record % saturation value

Post-Calibration Reading Should be 100% saturation

Turbidity Sensor Calibration
Turbidity calibration is a multi-point process, typically using 0, and one or two other turbidity

standards. It is critical to use the sonde guard during turbidity calibration.[8][9]

Experimental Protocol:

First Point (0 FNU):

Fill a clean calibration cup with deionized water.
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In the KOR software, navigate to the "Calibration" menu and select "Turbidity."

Enter 0.0 as the first calibration value.

Gently shake or rotate the sonde to dislodge any air bubbles from the sensor face.[10]

Once the reading is stable, apply the calibration.[9]

Subsequent Points:

Rinse the sensors and cup with the next turbidity standard.

Fill the cup with the fresh standard.

Enter the value from the standard's label.

Ensure no bubbles are present on the sensor face.

Once stable, apply the calibration.

Completion: After the final point is accepted, the software will display the calibration

summary.

Quantitative Data Summary: Turbidity Calibration

Parameter Recommended Value/Range

Calibration Standards
0 FNU (DI Water), and at least one other

standard (e.g., 12.4, 124 FNU)[9][10]

Pre-Calibration Readings Record for each standard

Post-Calibration Readings Should match the standard values

Diagram: Sensor Calibration Sequence
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Pre-Calibration Calibration Sequence Post-Calibration

Start Calibration 1. Conductivity 2. pH 3. Dissolved Oxygen 4. Turbidity Calibration Complete

Click to download full resolution via product page

Caption: Recommended sequence for multi-sensor calibration.

Maintenance and Storage
Proper maintenance and storage are crucial for extending the life of the EXO2 sonde and its

sensors and for ensuring accurate readings between calibrations.

Cleaning: After each deployment, thoroughly clean the sonde and sensors with fresh water

and a soft brush.

Storage: Store the sonde with the calibration cup attached, containing a small amount of

water to keep the sensors moist.[3] This is particularly important for the pH and ODO

sensors.

O-Ring Maintenance: Periodically inspect and lubricate the O-rings with Krytox grease to

ensure a proper seal.[2]

Calibration Frequency: The frequency of calibration depends on the application and

deployment conditions. A monthly calibration check is a good starting point, with the interval

adjusted based on observed sensor drift.[11]

By following these detailed protocols, researchers, scientists, and drug development

professionals can be confident in the accuracy and reliability of their water quality data

collected with the YSI EXO2 sonde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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